Cas no 1823913-94-5 (6-Aza-spiro[3.4]octan-1-one)

• Product Name: 6-Aza-spiro[3.4]octan-1-one
• CAS No: 1823913-94-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD34187131
• CID: 5162506
• PubChem ID: 130909415
• Update Time: 2026-03-04

6-Aza-spiro[3.4]octan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Aza-spiro[3.4]octan-1-one
• EN300-28270460
• 1823913-94-5
• 6-azaspiro[3.4]octan-1-one

• MDL： MFCD34187131
• Inchi： 1S/C7H11NO/c9-6-1-2-7(6)3-4-8-5-7/h8H,1-5H2
• InChI Key： VMMIPOWNIVXIJS-UHFFFAOYSA-N
• SMILES： O=C1CCC21CNCC2

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 6-Aza-spiro[3.4]octan-1-one

Introduction to 6-Aza-spiro[3.4]octan-1-one (CAS No. 1823913-94-5)

6-Aza-spiro[3.4]octan-1-one, with the CAS number 1823913-94-5, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are characterized by their distinctive spirocyclic structure and the presence of a nitrogen atom in the ring system. The chemical structure of 6-Aza-spiro[3.4]octan-1-one consists of a six-membered ring fused to a four-membered ring, with an azetidine moiety incorporated into the structure.

The interest in 6-Aza-spiro[3.4]octan-1-one stems from its potential applications in drug discovery and development. Recent studies have highlighted its biological activities and pharmacological properties, making it a promising candidate for various therapeutic areas. One of the key areas of research has been its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic conditions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 6-Aza-spiro[3.4]octan-1-one for several GPCRs. The results showed that this compound exhibits high affinity for specific receptors, such as the serotonin 5-HT_2C receptor, which is implicated in mood disorders and obesity. This finding suggests that 6-Aza-spiro[3.4]octan-1-one could be further developed into novel therapeutic agents for these conditions.

Beyond its potential as a GPCR modulator, 6-Aza-spiro[3.4]octan-1-one has also shown promise in other areas of medicinal chemistry. For instance, it has been evaluated for its anti-inflammatory properties and its ability to inhibit certain enzymes involved in inflammatory pathways. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that 6-Aza-spiro[3.4]octan-1-one effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This property makes it a potential candidate for developing new anti-inflammatory drugs with improved safety profiles.

The synthetic accessibility of 6-Aza-spiro[3.4]octan-1-one is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. One notable synthetic method involves the use of a palladium-catalyzed cyclization reaction, which provides high yields and excellent regioselectivity. This synthetic flexibility enables researchers to easily modify the structure of 6-Aza-spiro[3.4]octan-1-one, facilitating structure-activity relationship (SAR) studies and optimization efforts.

In addition to its pharmacological properties, the physicochemical characteristics of 6-Aza-spiro[3.4]octan-1-one are also important considerations for drug development. The compound exhibits favorable solubility and stability profiles, which are crucial for ensuring good bioavailability and shelf life. These properties make it suitable for various dosage forms, including oral tablets, injectable solutions, and topical formulations.

The safety profile of 6-Aza-spiro[3.4]octan-1-one has been evaluated through preclinical studies, which have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in humans. Ongoing Phase I clinical trials are currently evaluating the pharmacokinetics and safety of this compound in healthy volunteers.

In conclusion, 6-Aza-spiro[3.4]octan-1-one (CAS No. 1823913-94-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure, coupled with its favorable physicochemical properties and synthetic accessibility, positions it as an attractive candidate for drug discovery and development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.